Cas no 2680736-00-7 (2-{[(Tert-butoxy)carbonyl](4-methoxyphenyl)amino}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl](4-methoxyphenyl)amino}-1,3-thiazole-4-carboxylic acid
• CAS No: 2680736-00-7
• MF: C₁₆H₁₈N₂O₅S
• MW: 350.389523029327
• CID: 6363500
• PubChem ID: 165938221
• Update Time: 2025-05-21

2-{[(Tert-butoxy)carbonyl](4-methoxyphenyl)amino}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28298545
• 2-{[(tert-butoxy)carbonyl](4-methoxyphenyl)amino}-1,3-thiazole-4-carboxylic acid
• 2680736-00-7
• 2-{[(Tert-butoxy)carbonyl](4-methoxyphenyl)amino}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C16H18N2O5S/c1-16(2,3)23-15(21)18(10-5-7-11(22-4)8-6-10)14-17-12(9-24-14)13(19)20/h5-9H,1-4H3,(H,19,20)
• InChI Key： LGNWUEHFHWHUKE-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1N(C1C=CC(=CC=1)OC)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 350.09364285g/mol
• Monoisotopic Mass: 350.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 117Ų

Additional information on 2-{[(Tert-butoxy)carbonyl](4-methoxyphenyl)amino}-1,3-thiazole-4-carboxylic acid

2-{[(Tert-butoxy)carbonyl](4-methoxyphenyl)amino}-1,3-thiazole-4-carboxylic acid: A Comprehensive Overview

The compound 2-{[(Tert-butoxy)carbonyl](4-methoxyphenyl)amino}-1,3-thiazole-4-carboxylic acid, identified by the CAS number 2680736-00-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have gained considerable attention due to their diverse biological activities and potential applications in drug design. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of a tert-butoxy carbonyl group and a methoxyphenyl substituent further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the importance of thiazole derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial activities. The tert-butoxy carbonyl group in this compound is known to play a crucial role in modulating the pharmacokinetic properties of the molecule, such as solubility and bioavailability. Additionally, the 4-methoxyphenyl substituent contributes to the molecule's electronic properties, potentially influencing its interaction with biological targets.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation steps. The use of protecting groups, such as the tert-butoxy carbonyl group, is essential during the synthesis to ensure the stability and selectivity of intermediate compounds. Researchers have also explored green chemistry approaches to synthesize this compound, focusing on reducing waste and improving sustainability.

The biological evaluation of this compound has revealed promising results in preclinical studies. For instance, it has demonstrated potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways has been investigated in cancer cell lines, indicating its potential role in anticancer therapy.

In terms of applications beyond pharmacology, this compound has also been explored for its use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its ability to absorb and emit light at specific wavelengths could be advantageous.

The structural versatility of this compound also makes it an attractive candidate for further modification and optimization. By altering the substituents on the thiazole ring or modifying the protecting groups, chemists can tailor its properties for specific applications. For example, replacing the tert-butoxy carbonyl group with other protecting groups could lead to molecules with improved stability or bioavailability.

In conclusion, 2-{[(Tert-butoxy)carbonyl](4-methoxyphenyl)amino}-1,3-thiazole-4-carboxylic acid is a multifaceted compound with significant potential across various fields. Its unique structure and functional groups make it a valuable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.